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Compound of Interest

Compound Name: Lurasidone D8 Hydrochloride

Cat. No.: B1149971

Get Quote

Executive Summary & Scope
Lurasidone D8 Hydrochloride is a stable isotope-labeled analog of the atypical antipsychotic

Lurasidone, primarily utilized as an Internal Standard (IS) in mass spectrometry (LC-MS/MS).

While chemically similar to the parent drug, its application in research settings (typically

milligram-scale) requires distinct handling protocols compared to bulk manufacturing.

Immediate Safety Directive:

Biological Hazard: Lurasidone is a Reproductive Toxin (Category 2) and Suspected

Carcinogen.[1] Treat the deuterated form with the same strict precautions as the parent

compound.

Environmental Hazard: Chronic aquatic toxicity.[1][2] Strict "No-Drain" Policy applies.

Waste Classification: Non-RCRA Listed (not P or U listed), but must be managed as

Hazardous Pharmaceutical Waste due to toxicity characteristics and standard laboratory

best practices.
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Before initiating disposal, operators must understand the specific risks associated with this

compound to select the correct PPE and waste stream.

Hazard Class GHS Category Risk Statement
Operational
Implication

Reproductive Toxicity Category 2

H361: Suspected of

damaging fertility or

the unborn child.[1][2]

[3]

Double-gloving

(Nitrile) and

designated waste bins

are mandatory.

Pregnant personnel

should avoid handling.

Acute Toxicity Category 3/4

H301/H302:

Toxic/Harmful if

swallowed.

No open-bench work.

All solids must be

weighed in a fume

hood or powder

containment

enclosure.

Aquatic Toxicity Chronic Cat.[1][4] 4

H413: May cause

long-lasting harmful

effects to aquatic life.

[1][2][4]

Zero discharge to

sewer systems. All

rinsate must be

captured.

Flammability N/A (Solid)

Note: Often dissolved

in

Methanol/Acetonitrile.

If in solution, the

solvent's flammability

(D001) dictates the

primary waste tag.

Operational Disposal Protocols
A. Solid Waste (Pure Substance & Contaminated Items)
Applicability: Expired powder, weighing boats, contaminated gloves, and bench mats.

Segregation: Do not mix with general trash or biohazard (red bag) waste unless specifically

permitted by your facility's incinerator permit.
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Containerization: Collect in a rigid, sealable container labeled "Hazardous Waste: Toxic

Pharmaceutical."

Destruction Method: The only acceptable method for complex heterocyclic APIs like

Lurasidone is High-Temperature Incineration (>1000°C).

Why: Chemical deactivation (e.g., bleach/oxidation) is unreliable for the benzisothiazol ring

structure and may generate toxic byproducts.

Trace Contamination: Empty vials containing <3% by weight (RCRA "Empty" standard) can

often be triple-rinsed (see Section C), but for high-potency compounds, disposing of the vial

as hazardous waste is the safer, preferred workflow.

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: Lurasidone D8 dissolved in Methanol, DMSO, or Acetonitrile.

Characterization: Identify the solvent base.

Methanol/Acetonitrile: Classify as Ignitable (D001) + Toxic.

Water/Buffer: Classify as Toxic Pharmaceutical Waste.

Bulking: Pour into the appropriate satellite accumulation carboy (e.g., "Halogenated" or

"Non-Halogenated" Solvents).

Critical Check: Ensure the carboy material (HDPE or Glass) is compatible with the solvent.

Labeling: The tag must explicitly list "Lurasidone D8 HCl" as a constituent, even if present in

trace amounts (<0.1%), to alert downstream incinerator operators.

C. The "Triple Rinse" Protocol (Glassware)
For reusable glassware (volumetric flasks) used to prepare standards:

Rinse 1: Rinse with a solvent capable of dissolving the compound (e.g., Methanol), NOT

water initially (Lurasidone HCl has poor water solubility). Collect this rinsate into the Organic

Waste stream.
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Rinse 2: Repeat with solvent. Collect in Organic Waste.

Rinse 3: Rinse with water.[5] This final rinse can usually go to the drain only if validated to be

free of active compound, but best practice suggests collecting this as well.

Wash: Proceed to standard detergent wash.

Decision Logic & Workflows
Waste Stream Decision Matrix
This diagram guides the researcher to the correct disposal path based on the physical state

and solvent context.
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Waste Generation:
Lurasidone D8 HCl

Determine Physical State

Solid Waste
(Powder, PPE, Weigh Boats)

Liquid Waste
(Stock Solutions, HPLC)

Black/Blue Bin:
Trace Chemo/Toxic Pharm

(Incineration Only)

Seal & Label

Identify Solvent Base

Organic Solvent
(MeOH, ACN, DMSO)

Aqueous Buffer
(Water, Formic Acid)

Carboy: Flammable Solvents
(Tag: D001 + Toxic)

No Drain Pour

Carboy: Toxic Aqueous
(Tag: Toxic Pharm)

No Drain Pour
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Figure 1: Decision matrix for segregating Lurasidone D8 waste streams to ensure regulatory

compliance.

Emergency Procedures: Spill Response
In the event of a powder spill (>10 mg) or stock solution breakage.

Immediate Actions:
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Evacuate the immediate area if dust is airborne.

Don PPE: Double Nitrile gloves, Lab coat, Safety Goggles. Respiratory protection (N95 or

P100) is required for powder spills outside a hood.

Contain:

Powder: Cover with a wet paper towel (solvent or water) to prevent dust dispersion. Do

NOT dry sweep.

Liquid: Use absorbent pads or vermiculite.

Clean: Wipe area 3x with Methanol (solubility aid) followed by soap and water.

Dispose: All cleanup materials go into the Solid Toxic Waste bin.

Spill Detected Don PPE:
Double Gloves, Mask

Containment:
Wet Wipe (Powder)

or Absorbent (Liquid)

Decontamination:
Solvent Wipe -> Soap Wash

Disposal:
Hazardous Waste Bin

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing a Lurasidone spill in the laboratory.

Regulatory Compliance (US Context)
RCRA Status: Lurasidone is not P-listed or U-listed. However, under 40 CFR Part 266

Subpart P (Pharmaceutical Waste Rule), it must not be sewered.

Sewer Ban: The EPA strictly prohibits the flushing of hazardous pharmaceutical waste.

Deuterium Exemption?No. Deuterated compounds are treated as the parent compound for

waste categorization purposes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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